![molecular formula C17H24ClN3S B5858576 4-(3-chlorophenyl)-N-cyclohexyl-1-piperazinecarbothioamide](/img/structure/B5858576.png)
4-(3-chlorophenyl)-N-cyclohexyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-chlorophenyl)-N-cyclohexyl-1-piperazinecarbothioamide, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of TFMPP is not fully understood, but it is thought to work by binding to serotonin receptors in the brain. Specifically, it has been found to bind to the 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, cognition, and perception.
Biochemical and Physiological Effects:
TFMPP has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been found to produce hallucinations, altered perception, and changes in mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using TFMPP in lab experiments is that it is relatively easy to synthesize and purify, making it a cost-effective option for researchers. Additionally, its stimulant and hallucinogenic properties make it a useful tool for studying the effects of similar compounds.
One limitation of using TFMPP in lab experiments is that its effects are not fully understood, and it may produce unpredictable results. Additionally, its use in research is limited by ethical considerations and regulatory restrictions.
Future Directions
There are many future directions for research on TFMPP and related compounds. One area of interest is the development of new drugs that target the serotonin receptors in the brain, which could have potential therapeutic applications for a range of neurological and psychiatric disorders.
Another area of interest is the study of the long-term effects of TFMPP and similar compounds on the brain and body. This could help to better understand the risks associated with their use and inform public health policies and regulations.
Overall, TFMPP is a useful tool for scientific research, but its effects and potential applications require further study. By continuing to explore its mechanisms of action and physiological effects, researchers may be able to unlock new insights into the functioning of the brain and develop new treatments for a range of disorders.
Synthesis Methods
TFMPP is synthesized through a multi-step process that involves the reaction of 3-chlorophenylpiperazine with cyclohexylisothiocyanate in the presence of a base such as sodium hydroxide. The resulting compound is then purified through various methods, including recrystallization and column chromatography.
Scientific Research Applications
TFMPP has been used extensively in scientific research to study its effects on the central nervous system. It has been found to have both stimulant and hallucinogenic properties, making it a useful tool for studying the mechanisms of action of these types of compounds.
properties
IUPAC Name |
4-(3-chlorophenyl)-N-cyclohexylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3S/c18-14-5-4-8-16(13-14)20-9-11-21(12-10-20)17(22)19-15-6-2-1-3-7-15/h4-5,8,13,15H,1-3,6-7,9-12H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QICRCKIOVQPMJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-chlorophenyl)-N-cyclohexylpiperazine-1-carbothioamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.